Cas no 672294-09-6 (2-(Pyren-1-YL)-N,N-bis[4-(pyren-1-YL)phenyl]aniline)

2-(Pyren-1-YL)-N,N-bis[4-(pyren-1-YL)phenyl]aniline structure
672294-09-6 structure
Product Name:2-(Pyren-1-YL)-N,N-bis[4-(pyren-1-YL)phenyl]aniline
CAS No:672294-09-6
MF:C66H39N
MW:846.022576570511
CID:2851147
PubChem ID:71368601
Update Time:2025-04-21

2-(Pyren-1-YL)-N,N-bis[4-(pyren-1-YL)phenyl]aniline Chemical and Physical Properties

Names and Identifiers

    • 672294-09-6
    • 2-(PYREN-1-YL)-N,N-BIS[4-(PYREN-1-YL)PHENYL]ANILINE
    • DTXSID90791657
    • 2-(Pyren-1-YL)-N,N-bis[4-(pyren-1-YL)phenyl]aniline
    • Inchi: 1S/C66H39N/c1-2-13-60(56(12-1)55-36-26-50-19-16-44-8-5-11-47-29-39-59(55)66(50)63(44)47)67(51-30-20-40(21-31-51)53-34-24-48-17-14-42-6-3-9-45-27-37-57(53)64(48)61(42)45)52-32-22-41(23-33-52)54-35-25-49-18-15-43-7-4-10-46-28-38-58(54)65(49)62(43)46/h1-39H
    • InChI Key: HWRSRJPFJYUORT-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)(C1C=CC(=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)C1=CC=CC=C1C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

  • Exact Mass: 845.308250248Da
  • Monoisotopic Mass: 845.308250248Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 6
  • Complexity: 1620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.4
  • Topological Polar Surface Area: 3.2Ų
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